Cas no 1602586-48-0 (1-bromo-2-(1-bromo-2-methoxypropan-2-yl)benzene)

• Product Name: 1-bromo-2-(1-bromo-2-methoxypropan-2-yl)benzene
• CAS No: 1602586-48-0
• MF: C₁₀H₁₂Br₂O
• MW: 308.00968170166
• CID: 6378157
• PubChem ID: 114771979
• Update Time: 2025-08-04

1-bromo-2-(1-bromo-2-methoxypropan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-(1-bromo-2-methoxypropan-2-yl)benzene
• CID 114771979
• Benzene, 1-bromo-2-(2-bromo-1-methoxy-1-methylethyl)-
• EN300-1132580
• 1602586-48-0

• Inchi： 1S/C10H12Br2O/c1-10(7-11,13-2)8-5-3-4-6-9(8)12/h3-6H,7H2,1-2H3
• InChI Key： CJBRGLKHOOKAIQ-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=CC=C1C(OC)(C)CBr

Computed Properties

• Exact Mass: 307.92344g/mol
• Monoisotopic Mass: 305.92549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.605±0.06 g/cm3(Predicted)
• Boiling Point: 297.8±25.0 °C(Predicted)

Additional information on 1-bromo-2-(1-bromo-2-methoxypropan-2-yl)benzene

Comprehensive Guide to 1-Bromo-2-(1-bromo-2-methoxypropan-2-yl)benzene (CAS No. 1602586-48-0): Properties, Applications, and Market Insights

1-Bromo-2-(1-bromo-2-methoxypropan-2-yl)benzene (CAS 1602586-48-0) is a specialized brominated aromatic compound with unique structural features that make it valuable in organic synthesis and pharmaceutical research. This compound belongs to the class of benzene derivatives featuring dual bromine substitutions and a methoxypropan-2-yl side chain, offering distinct reactivity patterns for chemical transformations.

The molecular structure of 1-bromo-2-(1-bromo-2-methoxypropan-2-yl)benzene combines aromatic and aliphatic characteristics, with the bromine atoms serving as excellent leaving groups for nucleophilic substitution reactions. Researchers particularly value this compound for its role in cross-coupling reactions, a hot topic in modern synthetic chemistry due to the growing demand for complex organic molecules in drug discovery and materials science.

Recent studies highlight the compound's potential in palladium-catalyzed reactions, addressing one of the most searched topics in synthetic chemistry forums. Its dual bromine functionality allows for sequential functionalization, making it a versatile building block for constructing polyfunctional aromatic systems – a key requirement in developing advanced materials and pharmaceutical intermediates.

From a commercial perspective, CAS 1602586-48-0 has seen growing interest in the fine chemicals market, particularly from companies specializing in custom synthesis and contract research organizations. The compound's unique structure addresses the increasing demand for tailored brominated intermediates, as evidenced by rising search volumes for "specialty bromo compounds" and "functionalized benzene derivatives" in chemical databases.

The synthesis of 1-bromo-2-(1-bromo-2-methoxypropan-2-yl)benzene typically involves electrophilic aromatic substitution followed by side-chain modification, with careful control of reaction conditions to ensure high purity. Analytical characterization commonly employs NMR spectroscopy and mass spectrometry, techniques frequently searched by quality control professionals in the chemical industry.

In pharmaceutical applications, this compound serves as a precursor for various biologically active molecules, aligning with current research trends in drug discovery. Its structural features make it particularly useful for developing CNS-targeting compounds, a rapidly growing sector in medicinal chemistry that receives significant attention in scientific literature and patent filings.

Environmental considerations for 1-bromo-2-(1-bromo-2-methoxypropan-2-yl)benzene follow standard protocols for brominated organic compounds, with proper handling and disposal methods being essential. The compound's stability profile and decomposition pathways are subjects of ongoing research, responding to industry demands for green chemistry solutions and safer chemical alternatives – topics that consistently rank high in chemical industry searches.

Market analysts note increasing patent activity involving CAS 1602586-48-0, particularly in applications related to electronic materials and specialty polymers. This correlates with search trends showing growing interest in "halogenated aromatic compounds for materials science" and "high-performance polymer precursors."

Quality specifications for 1-bromo-2-(1-bromo-2-methoxypropan-2-yl)benzene typically require ≥98% purity by HPLC analysis, with particular attention to residual solvents and byproducts. These standards address the pharmaceutical industry's stringent requirements, a frequent search topic among quality assurance professionals sourcing fine chemicals.

Future research directions for this compound may explore its potential in catalysis and material science applications, areas that continue to generate significant interest in academic and industrial research circles. The compound's unique combination of aromatic and aliphatic bromine functionalities offers intriguing possibilities for developing new functional materials with tailored properties.

For researchers working with 1-bromo-2-(1-bromo-2-methoxypropan-2-yl)benzene, proper storage conditions (typically under inert atmosphere at low temperatures) and handling precautions are essential. These practical considerations frequently appear in safety-related searches by laboratory personnel working with reactive intermediates.

The growing importance of CAS 1602586-48-0 in synthetic chemistry is reflected in its increasing presence in scientific literature and commercial catalogs. As synthetic methodologies continue to advance, particularly in C-H activation and selective functionalization techniques (hot topics in current chemistry research), the utility of this versatile building block is likely to expand further.